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Compound of Interest

Compound Name: Potassium cyanate-13C,15N

Cat. No.: B15555328

For researchers, scientists, and drug development professionals, understanding the
fundamental properties and applications of isotopically labeled compounds is paramount. This
in-depth guide focuses on Potassium Cyanate-13C,*°N, a crucial tool in metabolic research and
drug discovery.

This document provides a detailed overview of the core properties, synthesis, and applications
of Potassium Cyanate-13C,'>N. It is designed to be a practical resource, offering both
summarized data and procedural outlines for laboratory use.

Core Properties of Potassium Cyanate-*C,*>N

Potassium Cyanate-13C,*°N is a stable, isotopically labeled version of potassium cyanate. The
incorporation of carbon-13 (3C) and nitrogen-15 (*>N) isotopes allows for its use as a tracer in
metabolic studies and as an internal standard for quantitative analysis by nuclear magnetic
resonance (NMR) and mass spectrometry (MS).[1][2]

Physical and Chemical Properties

The fundamental physical and chemical properties of Potassium Cyanate-13C,1°N are
summarized in the table below. These properties are primarily based on the unlabeled
compound, with adjustments for the isotopic labeling.
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Property Value Source(s)
Molecular Formula K13C13NO [3114]
Molecular Weight 83.10 g/mol [3114]
Appearance White to off-white solid [5]

Melting Point 315 °C (decomposes) [6]
Solubility Soluble in water [6]

CAS Number (labeled) 69545-34-2

Synthesis of Potassium Cyanate-*C,*>N

The synthesis of isotopically labeled potassium cyanate is crucial for its application in research.
Two primary methods have been described for the preparation of labeled potassium cyanate,
which can be adapted for the dual-labeled 13C,*>N variant.

Synthesis from Labeled Urea

One common method involves the reaction of isotopically labeled urea with a potassium salt at
high temperatures.[7]

Experimental Protocol:

e Reactant Preparation: Thoroughly mix commercially available 13C,2>N-labeled urea with
anhydrous potassium carbonate in a 2:1 molar ratio in a ceramic crucible.

e Heating: Heat the mixture gradually to 400 °C in a furnace. The reaction proceeds with the
evolution of ammonia and carbon dioxide gas.

o Reaction Monitoring: Maintain the temperature until the effervescence ceases, indicating the
completion of the reaction. The mixture will become a molten liquid.

e Product Isolation: Carefully pour the molten product onto a cool, dry surface to solidify.

« Purification: The crude Potassium Cyanate-13C,*>N can be purified by recrystallization from
hot water or a suitable alcohol-water mixture.
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Synthesis by Ozonation of Labeled Cyanide

A more recent and facile method involves the ozonation of isotopically labeled potassium
cyanide.[8] This method offers a rapid and efficient alternative to traditional high-temperature
synthesis.

Experimental Protocol:

e Solution Preparation: Dissolve commercially available Potassium Cyanide-13C,*>N (K13C*>N)
in slightly basic water.

o Ozonation: Bubble a stream of ozone-enriched oxygen through the solution. The reaction
progress can be monitored by the disappearance of the cyanide starting material using
appropriate analytical techniques (e.g., colorimetric tests or spectroscopic methods).

e Product Isolation: Once the reaction is complete, the resulting solution contains Potassium
Cyanate-13C,'>N. The product can be used directly in solution for subsequent reactions or
isolated by evaporation of the solvent. The crude product can be purified by recrystallization
if necessary.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15555328?utm_src=pdf-body-img
https://www.benchchem.com/product/b15555328?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555328?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. researchgate.net [researchgate.net]

2. Detecting diagnostic features in MS/MS spectra of post-translationally modified peptides -
PMC [pmc.ncbi.nim.nih.gov]

3. Straightforward preparation of labeled potassium cyanate by ozonation and application to
the synthesis of [13C] or [14C]ureidocarboxylic acids - PubMed [pubmed.ncbi.nim.nih.gov]

4. Unique cyanide nitrogen-15 nuclear magnetic resonance chemical shift values for cyano-
peroxidase complexes. Relevance to the heme active-site structure and mechanism of
peroxide activation - PubMed [pubmed.ncbi.nlm.nih.gov]

5. Nitrogen-15 Nuclear Magnetic Resonance Study of Benzenesulfonamide and Cyanate
Binding to Carbonic Anhydrase [authors.library.caltech.edu]

6. Parallel labeling experiments and metabolic flux analysis: past, present and future
methodologies - PMC [pmc.ncbi.nlm.nih.gov]

7. spectrabase.com [spectrabase.com]
8. researchgate.net [researchgate.net]

To cite this document: BenchChem. [A Comprehensive Technical Guide to Potassium
Cyanate-13C,'>N for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15555328#potassium-cyanate-13c-15n-fundamental-
properties-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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